Cas no 1804171-18-3 (1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804171-18-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4971553
• Update Time: 2025-06-09

1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c11-5-9(14)4-7-1-2-10(12)8(3-7)6-13/h1-3,13H,4-6H2
• InChI Key： REQSNISSEFJNNR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(CO)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804171-18-3)

1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804171-18-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorinated phenyl group, and a hydroxymethyl substituent. These functional groups contribute to its potential applications in various biological and medicinal contexts.

The chemical formula of 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one is C₁₀H₁₀BrClO₂. Its molecular weight is approximately 265.64 g/mol. The compound's structure features a ketone group, which is a key functional group in many biologically active molecules, making it an interesting candidate for further investigation in drug discovery and development.

In recent years, the study of 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one has been driven by its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. Research has shown that compounds with similar structural features can exhibit anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.

The bromine atom in 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one plays a crucial role in its reactivity and biological activity. Bromine is known to enhance the electrophilic character of molecules, making them more reactive towards nucleophiles. This property can be leveraged in the design of drugs that target specific biomolecules or pathways. Additionally, the presence of a bromine atom can influence the pharmacokinetic properties of the compound, such as its solubility and metabolic stability.

The chlorinated phenyl group in 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one also contributes to its unique characteristics. Chlorine atoms can increase the lipophilicity of molecules, which can affect their ability to cross cell membranes and interact with biological targets. This feature is particularly important in the development of drugs that need to penetrate specific tissues or organs.

The hydroxymethyl substituent in 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one adds another layer of complexity to its structure. Hydroxyl groups are known for their ability to form hydrogen bonds, which can enhance the binding affinity of molecules to their targets. This property can be exploited to improve the selectivity and efficacy of drugs derived from this compound.

In terms of synthesis, 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 4-chloro-3-hydroxymethylbenzaldehyde with bromopropionyl bromide in the presence of a base such as triethylamine. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

The safety and toxicity profile of 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one have been evaluated in several studies. While it is generally considered safe for use in laboratory settings under appropriate handling conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In conclusion, 1-Bromo-3-(4-chloro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804171-18-3) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to explore new derivatives and analogs of this compound, aiming to develop novel drugs with improved efficacy and safety profiles.